Cas no 13443-56-6 (1,2-Ethanediol, 1-(3,4-dimethoxyphenyl)-)

• Product Name: 1,2-Ethanediol, 1-(3,4-dimethoxyphenyl)-
• CAS No: 13443-56-6
• MF: C₁₀H₁₄O₄
• MW: 198.215763568878
• CID: 1235339
• PubChem ID: 13625920
• Update Time: 2025-04-20

1,2-Ethanediol, 1-(3,4-dimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediol, 1-(3,4-dimethoxyphenyl)-
• 1-(3,4-dimethoxyphenyl)ethane-1,2-diol
• 13443-56-6
• AKOS016053489
• SCHEMBL1655319
• DTXSID00545305
• EN300-679344
• CHEBI:17007
• 1-(3,4-dimethoxylphenyl)ethane-1,2-diol
• Q27102171

• Inchi： 1S/C10H14O4/c1-13-9-4-3-7(8(12)6-11)5-10(9)14-2/h3-5,8,11-12H,6H2,1-2H3
• InChI Key： KFMXFWBXSCYUCM-UHFFFAOYSA-N
• SMILES： OC(CO)C1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 198.08922
• Monoisotopic Mass: 198.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• PSA: 58.92

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes